1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(2-methylcyclohexyl)azetidine-3-carboxamide
Description
1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(2-methylcyclohexyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C18H24N6O and its molecular weight is 340.431. The purity is usually 95%.
BenchChem offers high-quality 1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(2-methylcyclohexyl)azetidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(2-methylcyclohexyl)azetidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medicinal Chemistry and Drug Discovery
Imidazo[1,2-a]pyrimidines have been a focal point in the development of novel therapeutic agents. For instance, modifications of the imidazo[1,2-a]pyrimidine core have been pursued to overcome metabolism mediated by aldehyde oxidase (AO), a challenge in drug discovery. This strategy enhances the pharmacokinetic profile of drugs targeting the androgen receptor for castration-resistant prostate cancer treatment (Linton et al., 2011).
DNA Recognition and Gene Expression Control
Compounds containing N-methylimidazole and N-methylpyrrole within the imidazo[1,2-a]pyrimidine family have shown to bind DNA sequences in the minor groove, affecting gene expression. This property is explored for potential medicinal applications, including cancer treatment (Chavda et al., 2010).
Antimicrobial and Antiproliferative Activities
Recent studies have synthesized novel heterocycles within the imidazo[1,2-a]pyrimidine family, showing significant antimicrobial and in vitro anticancer activities. These compounds were evaluated against various cancer cell lines and microorganisms, indicating their potential as therapeutic agents (Fahim et al., 2021).
Insecticidal Applications
Imidazo[1,2-a]pyrimidine derivatives have also been investigated for their potential use as insecticidal agents. For example, certain sulfonamide thiazole derivatives within this chemical class demonstrated potent insecticidal activity against the cotton leafworm, Spodoptera littoralis, highlighting their application in agricultural chemistry (Soliman et al., 2020).
properties
IUPAC Name |
1-(6-imidazol-1-ylpyrimidin-4-yl)-N-(2-methylcyclohexyl)azetidine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N6O/c1-13-4-2-3-5-15(13)22-18(25)14-9-24(10-14)17-8-16(20-11-21-17)23-7-6-19-12-23/h6-8,11-15H,2-5,9-10H2,1H3,(H,22,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYWQGEPBCFEUGU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCC1NC(=O)C2CN(C2)C3=NC=NC(=C3)N4C=CN=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N6O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(2-methylcyclohexyl)azetidine-3-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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